Benzoic acid, 2-[[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]-

Specification

• CAS No.: 1365267-37-3
• Molecular Formula: C22H21N3O7
• Molecular Weight: 439.4 g/mol
• IUPAC Name: 2-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methylcarbamoyl]benzoic acid
• Standard InChI: InChI=1S/C22H21N3O7/c26-19-13-31-10-9-24(19)14-5-7-15(8-6-14)25-12-16(32-22(25)30)11-23-20(27)17-3-1-2-4-18(17)21(28)29/h1-8,16H,9-13H2,(H,23,27)(H,28,29)/t16-/m0/s1
• Standard InChI Key: OXEFOWVRNIRGLF-INIZCTEOSA-N
• Isomeric SMILES: C1COCC(=O)N1C2=CC=C(C=C2)N3C[C@@H](OC3=O)CNC(=O)C4=CC=CC=C4C(=O)O
• SMILES: C1COCC(=O)N1C2=CC=C(C=C2)N3CC(OC3=O)CNC(=O)C4=CC=CC=C4C(=O)O
• Canonical SMILES: C1COCC(=O)N1C2=CC=C(C=C2)N3CC(OC3=O)CNC(=O)C4=CC=CC=C4C(=O)O

Introduction

Benzoic acid, 2-[[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]-, with the CAS number 1365267-37-3, is a complex organic compound used as an intermediate in the synthesis of certain pharmaceuticals. This compound is particularly noted for its role in the production of impurities related to Rivaroxaban, a direct Factor Xa inhibitor used as an anticoagulant.

Synonyms and Related Compounds

This compound is known by several synonyms, including Rivaroxaban Impurity 16, Rivaroxaban Impurity 31, and RVX III impurity 4.

Uses and Applications

Benzoic acid, 2-[[[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]-, is primarily used as an intermediate in the synthesis of Bis-[Des(5-Chloro-2-carboxythienyl)] Rivaroxaban Phthalamide, which is an impurity of Rivaroxaban. Rivaroxaban is a potent and selective direct Factor Xa inhibitor used to prevent and treat thrombosis.

Storage and Handling

The compound should be stored at -20°C to maintain its stability.

Research Findings

Research on this compound is focused on its role in pharmaceutical synthesis, particularly in relation to Rivaroxaban. The compound's unique structure, featuring an oxazolidine core and a morpholine substituent, contributes to its specific properties and applications in medicinal chemistry.

Data Table

Property	Value
CAS Number	1365267-37-3
Molecular Formula	C22H21N3O7
Molecular Weight	439.42 g/mol
Density	1.419 ± 0.06 g/cm³
Boiling Point	803.8 ± 65.0 °C
pKa	3.48 ± 0.36
Storage Condition	-20°C